Cas no 289718-03-2 (5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde)

• Product Name: 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde
• CAS No: 289718-03-2
• MF: C₁₃H₇BrCl₂O₂
• MW: 346.003481149673
• CID: 4643911
• Update Time: 2025-05-24

5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3,4-dichlorophenoxy)benzaldehyde
• 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde

• Inchi： 1S/C13H7BrCl2O2/c14-9-1-4-13(8(5-9)7-17)18-10-2-3-11(15)12(16)6-10/h1-7H
• InChI Key： PZGDADLUMXWQRV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC=C1OC1=CC=C(Cl)C(Cl)=C1

Additional information on 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde

5-Bromo-2-(3,4-Dichlorophenoxy)Benzaldehyde: A Comprehensive Overview

5-Bromo-2-(3,4-Dichlorophenoxy)Benzaldehyde (CAS No. 289718-03-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental studies. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 5-position of the benzene ring and a 3,4-dichlorophenoxy group at the 2-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde through multi-step reactions involving Friedel-Crafts acylation and subsequent bromination. These methods have been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications. The compound's stability under various conditions has also been extensively studied, revealing its resistance to oxidative degradation and hydrolysis under mild conditions.

In the realm of medicinal chemistry, 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde has been explored as a potential lead compound for drug development. Its ability to interact with specific biological targets, such as protein kinases and receptors, has been highlighted in recent studies. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent. Furthermore, its pharmacokinetic profile has been evaluated in preclinical models, showing promising bioavailability and metabolic stability.

The material science community has also taken interest in 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde due to its unique electronic properties. The compound has been utilized as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to act as a coordinating ligand in MOF synthesis has been exploited to create porous materials with high surface area and selective adsorption capabilities. These materials hold potential applications in gas storage and catalysis.

From an environmental perspective, the fate and behavior of 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde in aquatic systems have been investigated to assess its potential impact on ecosystems. Studies conducted by researchers at the University of California revealed that the compound undergoes slow degradation under sunlight exposure, primarily through photooxidation pathways. Its low toxicity to aquatic organisms suggests that it poses minimal risk to aquatic environments when used responsibly.

In conclusion, 5-bromo-2-(3,4-dichlorophenoxy)benzaldehyde (CAS No. 289718-03-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.